Cas no 22891-72-1 (Ethanethioic acid, S-(pentafluorophenyl) ester)

• Product Name: Ethanethioic acid, S-(pentafluorophenyl) ester
• CAS No: 22891-72-1
• MF: C₈H₃F₅OS
• MW: 242.165838479996
• CID: 2659954
• Update Time: 2023-08-06

Ethanethioic acid, S-(pentafluorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(pentafluorophenyl) ester
• Acetic acid, thio-, S-(pentafluorophenyl) ester
• MYBKXXWUHQJEHH-UHFFFAOYSA-N
• Thioacetic acid S-(pentafluorophenyl) ester
• S-(2,3,4,5,6-Pentafluorophenyl) ethanethioate #

• Inchi： 1S/C8H3F5OS/c1-2(14)15-8-6(12)4(10)3(9)5(11)7(8)13/h1H3
• InChI Key： MYBKXXWUHQJEHH-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 42.4